Cas no 13811-50-2 (N,N-Divinylaziridine-1-carboxamide)

• Product Name: N,N-Divinylaziridine-1-carboxamide
• CAS No: 13811-50-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 196298
• PubChem ID: 83742
• Update Time: 2025-07-09

N,N-Divinylaziridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Divinylaziridine-1-carboxamide
• N,N'-Divinylet
• 1,3-DIVINYLIMIDAZOLIDINE-2-ONE
• 2-Imidazolidinone,1,3-diethenyl-
• N,N'-DIVINYLETHYLENEUREA
• 1,3-diethenyl-2-Imidazolidinone
• 1,3-Diethenylimidazolidin-2-one
• 1,3-Divinyl-2-imidazolidinone
• 1,3-Divinyl-2-imidazolidone
• 1,3-Divinylimidazolidin-2-on
• 1,3-DIVINYLIMIDAZOLIDIN-2-ONE
• 1,3-Divinylimidazolin-2-one
• 2-Imidazolidinone,1,3-diethenyl
• Einecs 237-457-2
• N,N-divinylimidazolidone
• DVEU
• DTXSID8074734
• AKOS006292919
• SCHEMBL41850
• 1,3-divinylimidazolidin-2-one;1,3-diethenylimidazolidin-2-one;1,3-divinylimidazolidin-2-one 1,3-diethenylimidazolidin-2-one
• A886310
• 9WNU043766
• UNII-9WNU043766
• 1,3-Divinyl-2-imidazolidinone #
• 13811-50-2
• FT-0606733
• 2-IMIDAZOLIDINONE, 1,3-DIVINYL-
• Q27273319
• 2-Imidazolidinone, 1,3-diethenyl-
• 1,3-bis(ethenyl)imidazolidin-2-one
• n,n'-divinyl-2-imidazolidinone
• NS00020579
• W-110354
• 1,3-Divinylimidazolid-2-on
• 1,3-DIETHYNYLIMIDAZOLIDIN-2-ONE
• DTXCID7034466

• Inchi： 1S/C7H10N2O/c1-3-8-5-6-9(4-2)7(8)10/h3-4H,1-2,5-6H2
• InChI Key： HMYBDZFSXBJDGL-UHFFFAOYSA-N
• SMILES： O=C1N(C=C)CCN1C=C

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 66-70 ºC (ethanol )
• Boiling Point: 120-130 ºC (3 Torr)
• Flash Point: 63.0±15.0 ºC,
• Refractive Index: 1.71
• Solubility: Dissolution (36 g/l) (25 º C),
• PSA: 23.55000
• LogP: 0.88680

N,N-Divinylaziridine-1-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on N,N-Divinylaziridine-1-carboxamide

N,N-Divinylaziridine-1-carboxamide (CAS No: 13811-50-2)

N,N-Divinylaziridine-1-carboxamide is a unique organic compound with the CAS registry number 13811-50-2. This compound belongs to the class of aziridines, which are three-membered nitrogen-containing rings, and it features a carboxamide group attached to the nitrogen atom in the aziridine ring. The presence of two vinyl groups (CH₂=CH-) on the nitrogen atom further distinguishes this compound, making it a valuable molecule in various chemical and pharmaceutical applications.

The structure of N,N-Divinylaziridine-1-carboxamide is characterized by its compact aziridine ring, which imparts unique electronic and steric properties. The carboxamide group introduces hydrogen bonding capabilities, while the vinyl groups enhance the molecule's reactivity and versatility in chemical reactions. This combination makes it an attractive candidate for use in drug design, polymer chemistry, and as an intermediate in organic synthesis.

Recent studies have highlighted the potential of N,N-Divinylaziridine-1-carboxamide in the development of novel therapeutic agents. Researchers have explored its role as a building block for creating bioactive molecules with potential applications in oncology and neurodegenerative diseases. The compound's ability to form stable amide bonds and participate in various cycloaddition reactions has been extensively investigated, showcasing its utility in constructing complex molecular architectures.

In addition to its pharmaceutical applications, N,N-Divinylaziridine-1-carboxamide has found relevance in materials science. Its ability to undergo polymerization under specific conditions has led to the exploration of its use in creating advanced materials with tailored mechanical and thermal properties. This dual functionality underscores the compound's significance across multiple disciplines within chemistry.

The synthesis of N,N-Divinylaziridine-1-carboxamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production, aligning with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, the characterization of N,N-Divinylaziridine-1-carboxamide relies on advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide critical insights into the compound's molecular structure, purity, and stability under various conditions, ensuring its reliability for use in research and industrial applications.

In conclusion, N,N-Divinylaziridine-1-carboxamide (CAS No: 13811-50-2) is a versatile compound with a wide range of applications across chemistry and pharmacology. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and material science. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.